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Abstract
γ-D-Glutamyl-meso-diaminopimelic acid (γ-DGG), also known as iE-DAP, is a crucial

component of the peptidoglycan cell wall of most Gram-negative and certain Gram-positive

bacteria. As a distinct pathogen-associated molecular pattern (PAMP), it is a potent activator of

the innate immune system. This technical guide provides a comprehensive overview of the

structure, chemical properties, and biological activity of γ-DGG, with a particular focus on its

role as a specific ligand for the intracellular pattern recognition receptor, Nucleotide-binding

Oligomerization Domain-containing protein 1 (NOD1). Detailed experimental protocols for its

synthesis and biological activity assessment are provided, alongside structured data and

visualizations to facilitate understanding and application in research and drug development.

Chemical Structure and Properties
γ-DGG is a dipeptide composed of a D-glutamic acid residue linked via its gamma-carboxyl

group to the L-center of a meso-diaminopimelic acid (meso-DAP) residue.

Structure
The chemical structure of γ-D-Glutamyl-meso-diaminopimelic acid is as follows:

Chemical Formula: C₁₂H₂₁N₃O₇[1]
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IUPAC Name: (2R,6S)-2-amino-6-[[(4R)-4-amino-4-carboxybutanoyl]amino]heptanedioic acid

Physicochemical Properties
A summary of the key physicochemical properties of γ-DGG is presented in the table below. It

is important to note that experimental data for some properties are not readily available in the

literature; therefore, predicted values are provided where necessary.

Property Value Source

Molecular Weight 319.31 g/mol [1]

pKa (Predicted)
Carboxyl Groups: 2.13, 3.70,

Amino Groups: 8.41, 9.56

[2] (Note: Predicted for a

related compound)

Water Solubility
High (predicted based on polar

functional groups)
-

Appearance White to off-white powder
[3] (For meso-diaminopimelic

acid)

Biological Activity: NOD1 Signaling Pathway
γ-DGG is a specific agonist of the intracellular pattern recognition receptor NOD1. The binding

of γ-DGG to the leucine-rich repeat (LRR) domain of NOD1 induces a conformational change,

leading to the activation of downstream signaling cascades that culminate in a pro-

inflammatory response.

NOD1 Binding Affinity
The direct binding affinity of γ-DGG to NOD1 has been reported to be in the low micromolar

range. For the related ligand, L-Ala-γ-D-Glu-meso-diaminopimelic acid (tri-DAP), the binding

affinity for NOD1 is approximately 35 µM.

Ligand Receptor Binding Affinity (Kd)

tri-DAP NOD1 ~35 µM
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Signaling Cascade
The activation of NOD1 by γ-DGG initiates a well-defined signaling pathway, leading to the

activation of transcription factors such as NF-κB and AP-1, and the subsequent expression of

pro-inflammatory cytokines and chemokines.
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Caption: γ-DGG mediated NOD1 signaling cascade.
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Experimental Protocols
Chemical Synthesis of γ-D-Glutamyl-meso-
diaminopimelic Acid
This protocol outlines a general synthetic route for γ-DGG, based on established methods. It

involves the protection of functional groups, peptide coupling, and subsequent deprotection.

Materials:

Fmoc-D-Glu-OBn

Protected meso-diaminopimelic acid (e.g., dibenzyl ester, with one amino group Boc-

protected)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

1-Hydroxybenzotriazole (HOBt)

Triethylamine (TEA)

Dichloromethane (DCM)

Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)

Palladium on carbon (Pd/C)

Hydrogen gas (H₂)

Silica gel for column chromatography

Procedure:

Deprotection of meso-DAP: The Boc-protecting group on the meso-diaminopimelic acid

derivative is removed using TFA in DCM. The solvent is then removed under reduced

pressure.
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Peptide Coupling: The deprotected meso-DAP is dissolved in DMF, and Fmoc-D-Glu-OBn,

EDC, HOBt, and TEA are added. The reaction mixture is stirred at room temperature until

completion (monitored by TLC).

Work-up and Purification: The reaction mixture is diluted with ethyl acetate and washed

sequentially with dilute HCl, saturated NaHCO₃ solution, and brine. The organic layer is dried

over anhydrous sodium sulfate and concentrated. The crude product is purified by silica gel

column chromatography.

Final Deprotection: The purified, fully protected dipeptide is dissolved in methanol, and Pd/C

is added. The mixture is stirred under a hydrogen atmosphere to remove the benzyl and

Fmoc protecting groups.

Purification: The catalyst is removed by filtration, and the solvent is evaporated to yield γ-

DGG. Further purification can be achieved by recrystallization or preparative HPLC.
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γ-DGG Synthesis Workflow
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Caption: Workflow for the chemical synthesis of γ-DGG.

NOD1 Activation Assay using HEK293 Reporter Cells
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This protocol describes a cell-based assay to measure the activation of NOD1 by γ-DGG using

HEK293 cells stably expressing human NOD1 and an NF-κB-inducible reporter gene (e.g.,

secreted embryonic alkaline phosphatase - SEAP, or luciferase).

Materials:

HEK-Blue™ hNOD1 cells (or equivalent HEK293 cells co-transfected with hNOD1 and an

NF-κB reporter plasmid)

DMEM with 10% FBS and antibiotics

γ-DGG stock solution (in sterile water or PBS)

96-well cell culture plates

QUANTI-Blue™ Solution (or appropriate luciferase substrate)

Spectrophotometer or luminometer

Procedure:

Cell Seeding: Seed HEK-Blue™ hNOD1 cells in a 96-well plate at a density of ~5 x 10⁴ cells

per well and incubate overnight.

Stimulation: Prepare serial dilutions of γ-DGG in cell culture medium. Remove the old

medium from the cells and add the γ-DGG dilutions. Include a negative control (medium

only) and a positive control (e.g., a known NOD1 agonist).

Incubation: Incubate the plate for 16-24 hours at 37°C in a CO₂ incubator.

Detection:

For SEAP reporter: Transfer a small aliquot of the cell culture supernatant to a new 96-well

plate. Add QUANTI-Blue™ Solution and incubate at 37°C for 1-3 hours. Measure

absorbance at 620-655 nm.

For luciferase reporter: Lyse the cells and add the luciferase substrate according to the

manufacturer's instructions. Measure luminescence.
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Data Analysis: The increase in absorbance or luminescence is proportional to the activation

of NF-κB, and thus to the NOD1-stimulatory activity of γ-DGG.

NOD1 Activation Assay Workflow
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Caption: Workflow for the NOD1 activation reporter assay.

Conclusion
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γ-D-Glutamyl-meso-diaminopimelic acid is a key bacterial-derived molecule that plays a critical

role in the activation of the innate immune system through its specific interaction with the NOD1

receptor. This guide provides essential technical information on its structure, properties, and

biological function, along with detailed experimental protocols to facilitate its study and

application. A thorough understanding of γ-DGG and its signaling pathways is vital for

researchers and professionals in the fields of immunology, infectious diseases, and the

development of novel immunomodulatory therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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